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Compound of Interest

Compound Name: MEB55

Cat. No.: B608958 Get Quote

In the landscape of novel anti-cancer therapies, synthetic analogs of strigolactones, a class of

plant hormones, have emerged as promising candidates. Among these, MEB55 and GR24

have demonstrated significant potential in preclinical studies. This guide provides a

comprehensive comparison of their efficacy in various cancer cell lines, supported by

experimental data and detailed methodologies, to assist researchers and drug development

professionals in their evaluation of these compounds.

Quantitative Efficacy Data
The following table summarizes the available quantitative data on the efficacy of MEB55 and

GR24 in different cancer cell lines. Direct head-to-head comparative studies are limited;

therefore, the data is compiled from various independent research findings.
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Compound
Cancer Cell
Line

Assay Efficacy Metric Value

GR24

MDA-MB-436

(Triple-negative

breast

adenocarcinoma)

Cell Growth IC50
17.2 µM (5.2

ppm)[1]

MDA-MB-231

(Triple-negative

breast

adenocarcinoma)

Cell Growth IC50
18.8 µM (5.7

ppm)[1]

MCF-7

(Hormone-

dependent

breast

adenocarcinoma)

Cell Growth IC50
18.8 µM (5.7

ppm)[1]

MEB55
MDA-MB-231

Xenograft

Tumor Growth

Inhibition

Effective

Concentration

25 mg/kg (in

vivo)[2]

Mechanism of Action and Signaling Pathways
Both MEB55 and GR24 exert their anti-cancer effects through the modulation of several key

cellular signaling pathways, primarily leading to cell cycle arrest and apoptosis.

MEB55 Signaling Pathway

MEB55 has been shown to activate stress-activated protein kinases and inhibit survival

pathways.[2] This dual action contributes to its pro-apoptotic and anti-proliferative effects.
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Stress Activation

Survival InhibitionMEB55

P38activates

JNK1/2activates

ERK1/2
inhibits

AKT

inhibits

Apoptosis

Growth Arrest

MAPK Pathway

Angiogenesis Inhibition

GR24 JNK
activates

p38 Kinase
activates

VEGF Phosphorylation
inhibits

Apoptosis

Cell Cycle Arrest

FAK Anti-Angiogenesis
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In Vitro Assays

Select Cancer Cell Lines
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(e.g., MTS)

Apoptosis Assay
(e.g., Annexin V/PI)

Cell Cycle Analysis
(e.g., PI Staining)

Data Analysis and
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Mechanism of Action Studies
(e.g., Western Blot for Signaling Proteins)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A multifaceted assessment of strigolactone GR24 and its derivatives: from anticancer and
antidiabetic activities to antioxidant capacity and beyond - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b608958?utm_src=pdf-body-img
https://www.benchchem.com/product/b608958?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10639149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10639149/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Strigolactone analogs act as new anti-cancer agents in inhibition of breast cancer in
xenograft model - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Analysis of MEB55 and GR24 Efficacy in
Cancer Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608958#meb55-versus-gr24-efficacy-in-cancer-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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